Cas no 4230-11-9 ( )

• Product Name: &nbsp
• CAS No: 4230-11-9
• MF: C₁₂H₂₄O₄S
• MW: 264.381563186646
• CID: 927964
• PubChem ID: 348990
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• NSC408533
• DTXSID70325075
• 11-(methylsulfonyl)undecanoic acid
• SCHEMBL9340855
• ZLYZILSADOYIRH-UHFFFAOYSA-N
• 11-methylsulfonylundecanoic acid
• 4230-11-9
• NSC-408533
•  

• Inchi： 1S/C12H24O4S/c1-17(15,16)11-9-7-5-3-2-4-6-8-10-12(13)14/h2-11H2,1H3,(H,13,14)
• InChI Key： ZLYZILSADOYIRH-UHFFFAOYSA-N
• SMILES： S(C)(CCCCCCCCCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 264.13962
• Monoisotopic Mass: 264.13953
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 11
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 2.9

Experimental Properties

• Density: 1.091
• Boiling Point: 457.4°C at 760 mmHg
• Flash Point: 230.4°C
• Refractive Index: 1.473
• PSA: 71.44
• LogP: 3.70730